2,6-Dibromo-4-[(6,7-dimethoxy-4-quinazolinyl)amino]phenol
2,6-Dibromo-4-[(6,7-dimethoxy-4-quinazolinyl)amino]phenol
WHI-P97 is a JAK3 inhibitor. WHI-P97 had an estimated Ki value of 0.09 microM from modeling studies and a measured IC50 value of 2.5 microM in EGFR kinase inhibition assays. WHI-P97 effectively inhibited the in vitro invasiveness of EGFR-positive human cancer cells in a concentration-dependent manner.
Brand Name:
Vulcanchem
CAS No.:
211555-05-4
VCID:
VC0547161
InChI:
InChI=1S/C16H13Br2N3O3/c1-23-13-5-9-12(6-14(13)24-2)19-7-20-16(9)21-8-3-10(17)15(22)11(18)4-8/h3-7,22H,1-2H3,(H,19,20,21)
SMILES:
COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C(=C3)Br)O)Br)OC
Molecular Formula:
C16H13Br2N3O3
Molecular Weight:
455.1 g/mol
2,6-Dibromo-4-[(6,7-dimethoxy-4-quinazolinyl)amino]phenol
CAS No.: 211555-05-4
Inhibitors
VCID: VC0547161
Molecular Formula: C16H13Br2N3O3
Molecular Weight: 455.1 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 211555-05-4 |
---|---|
Product Name | 2,6-Dibromo-4-[(6,7-dimethoxy-4-quinazolinyl)amino]phenol |
Molecular Formula | C16H13Br2N3O3 |
Molecular Weight | 455.1 g/mol |
IUPAC Name | 2,6-dibromo-4-[(6,7-dimethoxyquinazolin-4-yl)amino]phenol |
Standard InChI | InChI=1S/C16H13Br2N3O3/c1-23-13-5-9-12(6-14(13)24-2)19-7-20-16(9)21-8-3-10(17)15(22)11(18)4-8/h3-7,22H,1-2H3,(H,19,20,21) |
Standard InChIKey | YVCXQRVVNQMZEI-UHFFFAOYSA-N |
SMILES | COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C(=C3)Br)O)Br)OC |
Canonical SMILES | COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C(=C3)Br)O)Br)OC |
Appearance | Solid powder |
Description | WHI-P97 is a JAK3 inhibitor. WHI-P97 had an estimated Ki value of 0.09 microM from modeling studies and a measured IC50 value of 2.5 microM in EGFR kinase inhibition assays. WHI-P97 effectively inhibited the in vitro invasiveness of EGFR-positive human cancer cells in a concentration-dependent manner. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 4-(3',5'-dibromo-4'-hydroxyphenyl)amino-6,7-dimethoxyquinazoline WHI P97 WHI-P97 |
Reference | 1: Ji KA, Yang MS, Jou I, Shong MH, Joe EH. Thrombin induces expression of cytokine-induced SH2 protein (CIS) in rat brain astrocytes: involvement of phospholipase A2, cyclooxygenase, and lipoxygenase. Glia. 2004 Nov 1;48(2):102-11. PubMed PMID: 15378659. 2: Wong WS, Leong KP. Tyrosine kinase inhibitors: a new approach for asthma. Biochim Biophys Acta. 2004 Mar 11;1697(1-2):53-69. Review. PubMed PMID: 15023350. 3: Uckun FM, Sudbeck EA, Mao C, Ghosh S, Liu XP, Vassilev AO, Navara CS, Narla RK. Structure-based design of novel anticancer agents. Curr Cancer Drug Targets. 2001 May;1(1):59-71. Review. PubMed PMID: 12188892. 4: Sudbeck EA, Ghosh S, Liu XP, Zheng Y, Myers DE, Uckun FM. Tyrosine kinase inhibitors against EGF receptor-positive malignancies. Methods Mol Biol. 2001;166:193-218. Review. PubMed PMID: 11217368. 5: Malaviya R, Chen CL, Navara C, Malaviya R, Liu XP, Keenan M, Waurzyniak B, Uckun FM. Treatment of allergic asthma by targeting janus kinase 3-dependent leukotriene synthesis in mast cells with 4-(3', 5'-dibromo-4'-hydroxyphenyl)amino-6,7-dimethoxyquinazoline (WHI-P97). J Pharmacol Exp Ther. 2000 Dec;295(3):912-26. PubMed PMID: 11082424. 6: Ghosh S, Narla RK, Zheng Y, Liu XP, Jun X, Mao C, Sudbeck EA, Uckun FM. Structure-based design of potent inhibitors of EGF-receptor tyrosine kinase as anti-cancer agents. Anticancer Drug Des. 1999 Oct;14(5):403-10. PubMed PMID: 10766295. 7: Sudbeck EA, Liu XP, Narla RK, Mahajan S, Ghosh S, Mao C, Uckun FM. Structure-based design of specific inhibitors of Janus kinase 3 as apoptosis-inducing antileukemic agents. Clin Cancer Res. 1999 Jun;5(6):1569-82. PubMed PMID: 10389946. |
PubChem Compound | 3796 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume